Cas no 1805054-46-9 (6-Chloro-3-(difluoromethyl)-2-hydroxy-4-iodopyridine)

• Product Name: 6-Chloro-3-(difluoromethyl)-2-hydroxy-4-iodopyridine
• CAS No: 1805054-46-9
• MF: C₆H₃ClF₂INO
• MW: 305.448399782181
• CID: 4869456
• Update Time: 2025-10-30

6-Chloro-3-(difluoromethyl)-2-hydroxy-4-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-3-(difluoromethyl)-2-hydroxy-4-iodopyridine

• Inchi： 1S/C6H3ClF2INO/c7-3-1-2(10)4(5(8)9)6(12)11-3/h1,5H,(H,11,12)
• InChI Key： AHYCYYMBAXNCJS-UHFFFAOYSA-N
• SMILES： IC1C=C(NC(C=1C(F)F)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 287
• XLogP3: 1.9
• Topological Polar Surface Area: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 6-Chloro-3-(difluoromethyl)-2-hydroxy-4-iodopyridine

Comprehensive Overview of 6-Chloro-3-(difluoromethyl)-2-hydroxy-4-iodopyridine (CAS No. 1805054-46-9)

The compound 6-Chloro-3-(difluoromethyl)-2-hydroxy-4-iodopyridine (CAS No. 1805054-46-9) is a highly specialized halogenated pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the presence of chloro, difluoromethyl, hydroxy, and iodo substituents, make it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its potential role in developing novel antimicrobial agents and crop protection chemicals, aligning with the growing demand for sustainable solutions in agriculture and medicine.

In recent years, the scientific community has focused on halogenated pyridines like 6-Chloro-3-(difluoromethyl)-2-hydroxy-4-iodopyridine for their ability to modulate biological pathways. The difluoromethyl group is particularly noteworthy, as it often enhances metabolic stability and bioavailability—a key consideration in modern drug design. This compound's iodo substituent also offers valuable reactivity for cross-coupling reactions, a topic frequently searched in organic synthesis forums and pharmaceutical R&D discussions. Its molecular weight (315.42 g/mol) and lipophilicity parameters suggest favorable properties for central nervous system (CNS) drug candidates, addressing a hot topic in neurology research.

The synthesis of CAS 1805054-46-9 typically involves sequential halogenation and hydroxylation of pyridine precursors, with careful control of reaction conditions to ensure regioselectivity. Analytical characterization via NMR spectroscopy (particularly ¹⁹F-NMR for the difluoromethyl moiety) and high-resolution mass spectrometry confirms its structural integrity. These analytical techniques are currently trending in quality control discussions, especially with the pharmaceutical industry's emphasis on ICH guidelines for impurity profiling. The compound's stability under various pH conditions makes it suitable for formulation studies, another area receiving substantial attention in pharmaceutical development circles.

From an environmental perspective, researchers are investigating the biodegradation pathways of halogenated pyridines like 6-Chloro-3-(difluoromethyl)-2-hydroxy-4-iodopyridine, responding to increased regulatory scrutiny on persistent organic pollutants. Computational chemistry studies using molecular docking and QSAR models predict its interactions with biological targets—a methodology dominating recent publications in cheminformatics. The compound's logP value (estimated at 2.1-2.5) positions it within the optimal range for drug-likeness, a frequently searched parameter in ADMET prediction tools.

Industrial applications of 1805054-46-9 extend to material science, where its halogen-rich structure serves as a precursor for liquid crystal materials and organic electronic components. This aligns with the booming interest in flexible electronics and OLED technology. Patent analyses reveal growing intellectual property activity around similar pyridine derivatives, particularly for kinase inhibitor development—one of the most searched therapeutic categories in oncology research databases.

Quality specifications for 6-Chloro-3-(difluoromethyl)-2-hydroxy-4-iodopyridine typically require ≥95% purity by HPLC analysis, with strict limits on heavy metal contaminants. Storage recommendations emphasize protection from light due to potential photo-degradation of the iodo group—a stability consideration gaining attention in pharmaceutical packaging research. The compound's melting point (reported 148-152°C) and solubility profile (soluble in DMSO, moderately soluble in ethanol) provide practical handling information frequently requested in chemical supplier inquiries.

Emerging research explores the compound's potential in PET radiopharmaceuticals, where the iodine position could allow radioisotope incorporation—a cutting-edge application generating substantial interest in molecular imaging communities. Its structural similarity to approved drugs containing halopyridine motifs (a popular search term in drug repurposing studies) further enhances its research value. Recent publications have investigated its use in constructing heterocyclic scaffolds for neglected tropical disease therapeutics, addressing a critical global health priority.

From a regulatory standpoint, CAS 1805054-46-9 is not currently classified under major hazardous substance lists, though standard laboratory precautions apply when handling halogenated compounds. Its environmental fate data is becoming increasingly important as the chemical industry focuses on green chemistry principles—one of the most searched sustainability topics in chemical engineering literature. The compound's vapor pressure and Henry's Law constant suggest low volatility, an advantageous property for workplace safety that's frequently evaluated in industrial hygiene assessments.

The market for 6-Chloro-3-(difluoromethyl)-2-hydroxy-4-iodopyridine reflects broader trends in fine chemical demand, with specialty suppliers offering custom synthesis and contract manufacturing options—services highly searched by virtual pharma companies. Pricing intelligence indicates moderate costs relative to other multi-halogenated pyridines, influenced by iodine availability—a factor monitored in commodity chemical markets. Analytical method development for this compound often involves UHPLC-MS/MS techniques, aligning with the pharmaceutical industry's shift toward high-throughput screening technologies.

Future research directions for 1805054-46-9 may explore its utility in proteolysis targeting chimeras (PROTACs)—a revolutionary approach in drug discovery that's generating exponential publication growth. Its potential as a building block for metal-organic frameworks (MOFs) also warrants investigation, given the materials science community's intense interest in porous coordination polymers. As synthetic methodologies advance, particularly in C-H activation and late-stage fluorination (two trending topics in organic chemistry), new derivatives of this compound will likely emerge with enhanced biological activities.